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Compound of Interest

Compound Name: N-Cyclohexylacetamide

Cat. No.: B073058 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

N-Cyclohexylacetamide, a simple yet versatile secondary amide, has emerged as a crucial

building block in the field of organic synthesis. Its unique molecular architecture, which

combines a hydrophobic cyclohexyl moiety with a hydrophilic acetamide group, provides a

balanced scaffold for a wide range of chemical transformations.[1] This guide offers a

comprehensive overview of N-Cyclohexylacetamide, detailing its physicochemical properties,

synthesis protocols, and its diverse applications in the construction of complex molecules,

particularly within medicinal chemistry and drug discovery.

Core Properties of N-Cyclohexylacetamide
A thorough understanding of the physical and chemical properties of a building block is

fundamental for its effective application in synthesis. The key properties of N-
Cyclohexylacetamide are summarized below.

Table 1: Physicochemical and Computed Properties of N-Cyclohexylacetamide
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Property Value Source(s)

Identifiers

CAS Number 1124-53-4 [1][2][3][4]

Molecular Formula C₈H₁₅NO [1][2][3][5][6]

IUPAC Name N-cyclohexylacetamide [1][2]

Synonyms
Acetamidocyclohexane, N-

Acetylcyclohexylamine
[2][6][7]

Physical Properties

Molecular Weight 141.21 g/mol [1][2][3][5][6]

Appearance White solid [1]

Melting Point 101-103 °C [4][5][8]

Boiling Point 160-161 °C @ 15 mmHg (Torr) [4][5][8]

pKa 16.19 ± 0.20 (Predicted) [4][9]

Computed Properties

XLogP3 1.1 [10]

Topological Polar Surface Area

(TPSA)
29.1 Å² [3][10]

Hydrogen Bond Donor Count 1 [3][10]

Hydrogen Bond Acceptor

Count
1 [3][10]

Rotatable Bond Count 1 [3][10]

Synthesis of N-Cyclohexylacetamide
N-Cyclohexylacetamide can be synthesized reliably through several methods. The most

common approaches involve the acylation of cyclohexylamine or the alkylation of acetamide.
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Synthesis via Acylation of Cyclohexylamine
The most prevalent laboratory and industrial synthesis involves the reaction of cyclohexylamine

with acetic anhydride.[1] This method is efficient, proceeds under mild conditions, and uses

readily available starting materials.

Starting Materials

Cyclohexylamine

Acetylation
(Mild Conditions)

Acetic Anhydride

N-Cyclohexylacetamide

Click to download full resolution via product page

Caption: General workflow for the synthesis of N-Cyclohexylacetamide.

Experimental Protocol: Acetylation of Cyclohexylamine

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve cyclohexylamine (1.0 equiv.) in a suitable solvent (e.g., toluene or under

solvent-free conditions).

Addition of Acylating Agent: Cool the flask in an ice bath. Add acetic anhydride (1.05 equiv.)

dropwise to the stirred solution over 15-20 minutes, maintaining the temperature below 20

°C.
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Reaction: After the addition is complete, remove the ice bath and allow the mixture to stir at

room temperature for 1-2 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Work-up: Upon completion, pour the reaction mixture into cold water. If a precipitate forms,

collect the solid by vacuum filtration. If no solid forms, extract the mixture with an organic

solvent like ethyl acetate.

Purification: Wash the collected solid or the organic extract sequentially with dilute HCl,

saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous Na₂SO₄, filter,

and concentrate under reduced pressure. The crude product can be further purified by

recrystallization from a suitable solvent system (e.g., petroleum ether) to yield pure N-
Cyclohexylacetamide as a white solid.[1]

Synthesis via Alkylation of Acetamide
An alternative route involves the reaction of acetamide with a cyclohexyl halide, such as

bromocyclohexane, in the presence of an ion-exchange resin.

Experimental Protocol: Alkylation of Acetamide with Bromocyclohexane[7]

Reaction Setup: To a 500 ml flask, add nitroethane (200 ml), acetamide (12 g, 0.20 mol),

MP-500 ion-exchange resin (105 g), and cyclohexylbromide (41 g, 0.25 mol).[7]

Reaction: Heat the mixture to 60 °C and stir for 5 hours.[7]

Isolation: After the reaction, cool the mixture and filter off the ion-exchange resin.

Purification: Distill the filtrate under reduced pressure to remove the solvent and any

unreacted starting materials. Recrystallize the resulting residue from petroleum ether to

obtain N-Cyclohexylacetamide (16 g, 57% yield).[7]

Applications as a Building Block in Organic
Synthesis
N-Cyclohexylacetamide's structure is adeptly suited for various advanced synthetic

applications, from creating mimics of biological structures to participating in complex
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multicomponent reactions.

Peptidomimetic and Hydantoin Scaffolds
N-Cyclohexylacetamide is a cornerstone in the construction of peptidomimetics, which are

compounds designed to mimic the secondary structures of proteins like α-helices and β-turns.

[1] It serves as a key intermediate in the synthesis of hydantoin-based universal

peptidomimetic scaffolds, which are privileged frameworks in drug discovery.[1] The cyclohexyl

group provides a rigid, hydrophobic anchor, while the acetamide functionality allows for further

chemical elaboration.

N-Cyclohexylacetamide Key Intermediate
(e.g., via functionalization)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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